Cas no 14949-70-3 (Zinc,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (T-4)-)

• Product Name: Zinc,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (T-4)-
• CAS No: 14949-70-3
• MF: C₁₀H₄F₁₂O₄Zn
• MW: 481.526202201843
• CID: 211856
• PubChem ID: 425905
• Update Time: 2025-04-19

Zinc,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (T-4)- Chemical and Physical Properties

Names and Identifiers

• Zinc,bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-kO2,kO4)-, (T-4)-
• 1,1,1,5,5,5-hexafluoropentane-2,4-dione,zinc
• HEXAFLUOROACETYLACETONE, ZINC SALT
• 1,1,1,5,5,5-hexafluoropentane-2,4-dione - zinc (2:1)
• ZINC HEXAFLUOROACETYLACETONATE
• Zinc, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato)-
• Zinc, bis(1,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, (T-4)-
• Zinc,1,1,5,5,5-hexafluoro-2,4-pentanedionato)-
• NSC177682
• Zinc,1,1,5,5,5-hexafluoro-2,4-pentanedionato-O,O')-, (T-4)-
• NSC-177682
• 14949-70-3
• 1,1,1,5,5,5-hexafluoropentane-2,4-dione;zinc

• Inchi： 1S/2C5H2F6O2.Zn/c2*6-4(7,8)2(12)1-3(13)5(9,10)11;/h2*1H2;
• InChI Key： LTPKQTPPBRODMW-UHFFFAOYSA-N
• SMILES： [Zn].FC(C(CC(C(F)(F)F)=O)=O)(F)F.FC(C(CC(C(F)(F)F)=O)=O)(F)F

Computed Properties

• Exact Mass: 479.92082
• Monoisotopic Mass: 479.921
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 27
• Rotatable Bond Count: 0
• Complexity: 457
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3A^2

Experimental Properties

• Density: g/cm3
• Boiling Point: 70°Cat760mmHg
• Flash Point: 30.8°C
• PSA: 68.28
• LogP: 3.27610